Cas no 1154917-59-5 (6-bromo-8-chloro-2-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-bromo-8-chloro-2-methyl-1,4-dihydroquinolin-4-one
• CAS No: 1154917-59-5
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• MDL: MFCD12114670
• CID: 5320490
• Update Time: 2025-05-23

6-bromo-8-chloro-2-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 6-bromo-8-chloro-2-methyl-
• 6-bromo-8-chloro-2-methyl-1,4-dihydroquinolin-4-one

• MDL： MFCD12114670
• Inchi： 1S/C10H7BrClNO/c1-5-2-9(14)7-3-6(11)4-8(12)10(7)13-5/h2-4H,1H3,(H,13,14)
• InChI Key： KUUVSJUBIWXYTR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2Cl)C(=O)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-bromo-8-chloro-2-methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 6-Bromo-8-Chloro-2-Methyl-1,4-Dihydroquinolin-4-One (CAS No. 1154917-59-5)

6-Bromo-8-chloro-2-methyl-1,4-dihydroquinolin-4-one (CAS No. 1154917-59-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This quinolinone derivative features a bromo and chloro substitution pattern, which enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of kinase inhibitors and antimicrobial agents.

The compound’s molecular formula, C₁₀H₇BrClNO, highlights its halogen-rich nature, making it a valuable intermediate in medicinal chemistry. Recent studies have explored its utility in cancer research, where its ability to modulate cellular pathways is under investigation. Given the rising global focus on precision medicine, 6-bromo-8-chloro-2-methyl-1,4-dihydroquinolin-4-one is increasingly being studied for its potential to target specific biomarkers associated with diseases.

In addition to its pharmaceutical applications, this compound is also relevant in material science. Its electron-withdrawing properties make it a candidate for designing organic semiconductors and photovoltaic materials. With the growing demand for sustainable energy solutions, researchers are examining how halogenated quinolinones like CAS 1154917-59-5 can contribute to next-generation solar cells.

From a synthetic perspective, 6-bromo-8-chloro-2-methyl-1,4-dihydroquinolin-4-one is often prepared via multistep organic reactions, including cyclization and halogenation processes. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy. These methods ensure the compound meets the stringent requirements of high-throughput screening in drug development.

Environmental and toxicity studies of CAS 1154917-59-5 are still evolving, but preliminary data suggest it requires careful handling under controlled conditions. Regulatory agencies emphasize the importance of green chemistry principles when working with such intermediates to minimize ecological impact. This aligns with the broader industry shift toward sustainable synthesis practices.

As the scientific community continues to explore the versatility of 6-bromo-8-chloro-2-methyl-1,4-dihydroquinolin-4-one, its role in innovative therapeutics and advanced materials is expected to expand. For researchers seeking reliable sources, verifying the compound’s CAS registry number (1154917-59-5) is essential to avoid counterfeit products. Collaborative efforts between academia and industry will likely drive future breakthroughs involving this promising chemical entity.